6-(2,6-Difluoro-4-methoxyphenyl)-5-fluoropicolinic acid

• Molecular Formula: C13H8F3NO3
• Molecular Weight: 283.20 g/mol
• IUPAC Name: 6-(2,6-difluoro-4-methoxyphenyl)-5-fluoropyridine-2-carboxylic acid
• InChI: InChI=1S/C13H8F3NO3/c1-20-6-4-8(15)11(9(16)5-6)12-7(14)2-3-10(17-12)13(18)19/h2-5H,1H3,(H,18,19)
• InChI Key: LZPMVWHACQFUJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)F)C2=C(C=CC(=N2)C(=O)O)F)F

Description

6-(2,6-Difluoro-4-methoxyphenyl)-5-fluoropicolinic acid is a useful research compound. Its molecular formula is C13H8F3NO3 and its molecular weight is 283.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 6-(2,6-difluoro-4-methoxyphenyl)-5-fluoropicolinate (1.0 equiv.) in THF/MeOH (2:1, 0.09 M) was added LiOH (1.5 equiv.) and the reaction was stirred at room temperature for 1 hour. The solution was quenched with 1N HCl, extracted with ethyl acetate, washed with brine, dried with sodium sulfate, filtered and concentrated to give 6-(2,6-difluoro-4-methoxyphenyl)-5-fluoropicolinic acid in 84% yield. LC/MS=284.1 (M+H), Rt=0.76 min.